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Compound of Interest

Compound Name: 6-(Methylthio)purine

Cat. No.: B7722819 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 6-(Methylthio)purine, also known as 6-

Methylmercaptopurine, is a critical component of laboratory safety and environmental

responsibility.[1][2] This guide provides essential, immediate safety and logistical information

for its proper disposal, adhering to general hazardous waste management protocols.

Hazard Assessment and Safety Precautions
Different sources may provide varying hazard classifications for 6-(Methylthio)purine. While

some safety data sheets (SDS) may indicate no significant hazards at given concentrations,

others classify it as harmful if swallowed, a skin and eye irritant, and potentially causing

respiratory irritation.[1][3] A related compound, 6-Mercaptopurine, is listed as toxic if swallowed,

a suspected mutagen and reproductive toxin, and harmful to aquatic life.[4] Given the potential

for conflicting information and the structural similarity to more hazardous compounds, a

precautionary approach is essential.

Before handling 6-(Methylthio)purine for disposal, it is imperative to wear appropriate

Personal Protective Equipment (PPE):

Safety Goggles or Glasses: To protect from potential eye irritation.[1]

Chemical-Resistant Gloves: To prevent skin contact and irritation.[1]

Laboratory Coat: To protect clothing and skin.
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Quantitative Hazard Data Summary
For quick reference, the following table summarizes the key hazard statements associated with

6-(Methylthio)purine and related compounds.

Hazard Statement GHS Code Primary Concern Reference

Harmful if swallowed H302
Acute toxicity upon

ingestion
[1]

Causes skin irritation H315
Localized skin

reaction upon contact
[1]

Causes serious eye

irritation
H319

Potential for

significant eye

damage

[1]

May cause respiratory

irritation
H335

Irritation of the

respiratory tract upon

inhalation

[1]

Suspected of causing

genetic defects
H341

Potential for heritable

genetic damage
[4]

Suspected of

damaging fertility or

the unborn child

H361
Potential reproductive

toxicity
[4]

Harmful to aquatic life H402 Environmental toxicity [4]

Note: Hazard statements H341, H361, and H402 are for the related compound 6-

Mercaptopurine and are included here as a precautionary measure due to structural

similarities.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of 6-
(Methylthio)purine, in accordance with general laboratory hazardous waste guidelines.[5][6][7]

1. Waste Identification and Classification:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b7722819?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/34356m.pdf
https://cdn.caymanchem.com/cdn/msds/34356m.pdf
https://cdn.caymanchem.com/cdn/msds/34356m.pdf
https://cdn.caymanchem.com/cdn/msds/34356m.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/852678
https://www.sigmaaldrich.com/US/en/sds/aldrich/852678
https://www.sigmaaldrich.com/US/en/sds/aldrich/852678
https://www.benchchem.com/product/b7722819?utm_src=pdf-body
https://www.benchchem.com/product/b7722819?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_2_6_Dihydroxyaminopurine_A_Procedural_Guide.pdf
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7722819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treat all 6-(Methylthio)purine waste, including empty containers and contaminated

materials (e.g., gloves, weighing paper), as hazardous chemical waste.

Do not dispose of 6-(Methylthio)purine down the drain or in regular trash receptacles.

2. Waste Collection and Segregation:

Solid Waste: Carefully sweep up solid 6-(Methylthio)purine and place it into a designated,

leak-proof, and chemically compatible container.[3] The original container, if in good

condition, is a suitable option.

Contaminated Materials: Place any items contaminated with 6-(Methylthio)purine into the

same hazardous waste container.

Avoid Mixing: Do not mix 6-(Methylthio)purine waste with other waste streams, particularly

incompatible materials such as strong oxidizing agents, acids, or bases.[7][8]

3. Container Labeling:

The waste container must be clearly and securely labeled.

The label must include the words "HAZARDOUS WASTE".[6][7]

List all chemical constituents, including "6-(Methylthio)purine" (or "6-

Methylmercaptopurine") and any other components of the waste.

Indicate the approximate percentage or volume of each component.

Specify the associated hazards (e.g., "Toxic," "Irritant").[7]

4. Storage:

Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.[7]

The SAA should be near the point of generation and away from general laboratory traffic.

Ensure the container is kept closed at all times, except when adding waste.[6]
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5. Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to neutralize or treat the chemical waste yourself.

Follow all institutional procedures for waste handover and documentation.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 6-
(Methylthio)purine.
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Caption: Logical workflow for the safe disposal of 6-(Methylthio)purine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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